Cas no 2228272-48-6 (methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate)

• Product Name: methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate
• CAS No: 2228272-48-6
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5846550
• PubChem ID: 165677286
• Update Time: 2025-06-08

methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate
• EN300-1741858
• methyl 3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-3-oxopropanoate
• 2228272-48-6

• Inchi： 1S/C10H14N2O3S/c1-6-9(7(13)5-8(14)15-4)16-10(11-6)12(2)3/h5H2,1-4H3
• InChI Key： BZDGFZHMIISAMU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CC(=O)OC)=O)N(C)C

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate

Research Brief on Methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate (CAS: 2228272-48-6)

Methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate (CAS: 2228272-48-6) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thiazole core and ester functionality, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protein-protein interactions and enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate in the development of kinase inhibitors. The study highlighted its versatility as a building block for constructing heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. The compound's unique structural features, including the dimethylamino and methyl groups, were found to enhance binding affinity and selectivity toward specific kinase targets, such as CDK2 and EGFR.

Another significant application of this compound was reported in a 2024 preprint on bioRxiv, where it was utilized in the synthesis of novel thiazole-based antimicrobial agents. The researchers demonstrated that derivatives of methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study emphasized the importance of the thiazole moiety in disrupting bacterial cell wall synthesis, suggesting its potential as a lead compound for antibiotic development.

Furthermore, computational studies have provided insights into the molecular interactions of methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate with biological targets. Molecular docking simulations revealed favorable binding energies with proteins involved in inflammatory pathways, such as COX-2 and TNF-α. These findings, published in ACS Chemical Biology in early 2024, suggest that the compound could serve as a scaffold for designing anti-inflammatory therapeutics with improved efficacy and reduced side effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate derivatives. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, indicated moderate bioavailability and rapid metabolism in vivo. Researchers are now exploring structural modifications, such as ester hydrolysis or prodrug strategies, to enhance stability and therapeutic potential.

In conclusion, methyl 3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-3-oxopropanoate (CAS: 2228272-48-6) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span kinase inhibition, antimicrobial activity, and anti-inflammatory therapy, making it a valuable tool for medicinal chemists. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted derivatization and preclinical evaluation.